Cas no 106810-13-3 (L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]-)

L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- structure
106810-13-3 structure
Product name:L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]-
CAS No:106810-13-3
MF:C25H33F3N4O6
MW:542.54793715477
CID:1181281

L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]-
    • L-Proline, 1-[N-[N-[1-oxo-6-[(trifluoroacetyl)amino]hexyl]-L-phenylalanyl]-L-alanyl]- (9CI)
    • Inchi: 1S/C25H33F3N4O6/c1-16(22(35)32-14-8-11-19(32)23(36)37)30-21(34)18(15-17-9-4-2-5-10-17)31-20(33)12-6-3-7-13-29-24(38)25(26,27)28/h2,4-5,9-10,16,18-19H,3,6-8,11-15H2,1H3,(H,29,38)(H,30,34)(H,31,33)(H,36,37)/t16-,18-,19-/m0/s1
    • InChI Key: AEYRNPQALKJGPP-WDSOQIARSA-N
    • SMILES: C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C)NC(=O)[C@H](CC1=CC=CC=C1)NC(=O)CCCCCNC(C(F)(F)F)=O

Computed Properties

  • Exact Mass: 542.23539

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Boiling Point: 844.7±65.0 °C(Predicted)
  • PSA: 144.91
  • pka: 3.44±0.20(Predicted)

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